Cas no 1214-09-1 (1,1,2-Ethenetricarbonitrile,2-(1H-indol-3-yl)-)

1214-09-1 structure
Product name:1,1,2-Ethenetricarbonitrile,2-(1H-indol-3-yl)-
1,1,2-Ethenetricarbonitrile,2-(1H-indol-3-yl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,1,2-Ethenetricarbonitrile,2-(1H-indol-3-yl)-
- 2-(1H-indol-3-yl)ethene-1,1,2-tricarbonitrile
- 2-(1H-indol-3-yl)-ethene-1,1,2-tricarbonitrile
- 2,3-dicyano-3-(3-indolyl)acrylonitrile
- 3-Tricyanovinylindol
- 3-Tricyanvinyl-indol
- AC1L5U5K
- AC1Q4PWR
- AG-J-45194
- AR-1C6154
- CTK4B2344
- Indol-3-yl-aethentricarbonitril
- indol-3-yl-ethenetricarbonitrile
- NSC36587
- NSC-36587
- 3-tricyanovinylindole
- (1H-Indol-3-yl)ethene-1,1,2-tricarbonitrile
- DTXSID70284294
- 1214-09-1
- SCHEMBL8336309
-
- Inchi: InChI=1S/C13H6N4/c14-5-9(6-15)11(7-16)12-8-17-13-4-2-1-3-10(12)13/h1-4,8,17H
- InChI Key: OXWKGNTUTLLMEW-UHFFFAOYSA-N
- SMILES: N#C/C(=C(/C1=CNC2=CC=CC=C12)\C#N)/C#N
Computed Properties
- Exact Mass: 217.05155
- Monoisotopic Mass: 218.059
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 471
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 87.2Ų
Experimental Properties
- Density: 1.37
- Boiling Point: 432.9°Cat760mmHg
- Flash Point: 141°C
- Refractive Index: 1.705
- PSA: 84.26
- LogP: 2.49224
1,1,2-Ethenetricarbonitrile,2-(1H-indol-3-yl)- Related Literature
-
Chaopeng Fu,Leigh Aldous,Edmund J. F. Dickinson,Richard G. Compton New J. Chem., 2012,36, 774-780
-
Ayrat M. Dimiev,Ayrat Gizzatov Chem. Commun., 2013,49, 2613-2615
-
Bi-Xin Shen,Xin-Ze Li,Meng-Qi Tong,Peng-Peng Xue,Rui Chen,Qing Yao,Bin Chen,Jian Xiao Nanoscale, 2020,12, 15473-15494
-
Hucheng Wang,Liqun Liu,Shengyu Bai,Xuhong Guo,Rienk Eelkema,Jan H. van Esch,Yiming Wang Soft Matter, 2020,16, 9406-9409
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